Cas no 1805523-62-9 (1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene)
1805523-62-9 structure
Product Name:1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene
CAS No:1805523-62-9
MF:C7H2BrF5
MW:260.986798763275
CID:4706887
PubChem ID:118483330
Update Time:2024-03-01
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4,6-difluorobenzotrifluoride
- 1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene
- TYOPJVOERDAZCC-UHFFFAOYSA-N
-
- Inchi： 1S/C7H2BrF5/c8-4-1-3(9)2-5(10)6(4)7(11,12)13/h1-2H
- InChI Key： TYOPJVOERDAZCC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1C(F)(F)F)F)F
Computed Properties
- Exact Mass: 259.92600g/mol
- Monoisotopic Mass: 259.92600g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.7
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B430505-10mg |
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene |
1805523-62-9 | 10mg |
$ 201.00 | 2023-04-18 | ||
| TRC | B430505-50mg |
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene |
1805523-62-9 | 50mg |
$ 913.00 | 2023-04-18 | ||
| TRC | B430505-100mg |
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene |
1805523-62-9 | 100mg |
$ 1200.00 | 2023-09-08 |
1-Bromo-3,5-difluoro-2-(trifluoromethyl)benzene Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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